![molecular formula C10H13NO2 B1297396 7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol CAS No. 1011-43-4](/img/structure/B1297396.png)
7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
Overview
Description
7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol is a natural product found in Echinocereus enneacanthus . It has a molecular formula of C10H13NO2 and a molecular weight of 179.22 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is 7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol . The InChI code is 1S/C10H13NO2/c1-13-10-5-8-6-11-3-2-7 (8)4-9 (10)12/h4-5,11-12H,2-3,6H2,1H3 . The Canonical SMILES is COC1=C (C=C2CCNCC2=C1)O .Physical And Chemical Properties Analysis
This compound has a molecular weight of 179.22 g/mol . It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3 . The Rotatable Bond Count is 1 . The Exact Mass and Monoisotopic Mass are both 179.094628657 g/mol . The Topological Polar Surface Area is 41.5 Ų . The Heavy Atom Count is 13 . The Formal Charge is 0 . The Complexity is 174 .Scientific Research Applications
Molecular Structure and Synthesis
- 7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol, belonging to the isoquinoline family, is a compound of interest in various synthesis and structural studies. It has been characterized through techniques like NMR spectroscopy and X-ray crystallography, aiding in understanding its molecular structure (Jarraya et al., 2008).
Pharmacology and Biochemistry
- Research has explored its analogues for potential pharmacological applications. For example, compounds featuring a 6-methoxy-1,2,3,4-tetrahydroisoquinolin-7-ol unit as the arylamine "head" group have shown strong affinity for dopamine D3 receptors, suggesting potential in neuroscience and pharmacological research (Gadhiya et al., 2018).
Neurological Studies
- Some derivatives of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acids, including the 7-hydroxy and 7-hydroxy-6-methoxy derivatives, have been found in the brain and are hypothesized to play a physiological role. Their effects on the behavior of mice, such as transient increases in locomotor activity, are of interest in neurological research (Nakagawa et al., 1996).
Safety And Hazards
The compound has a GHS07 pictogram, with the signal word "Warning" . The hazard statements include H302, H315, H319, H335, and H412 . The precautionary statements include P261, P264, P270, P271, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Future research could focus on the synthesis of new compounds with therapeutic properties, similar to the synthetic isoquinolinic alkaloid MHTP . Additionally, the role of isoquinoline alkaloids in various biological activities against infective pathogens and neurodegenerative disorders could be further explored .
properties
IUPAC Name |
7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-13-10-5-8-6-11-3-2-7(8)4-9(10)12/h4-5,11-12H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTLPFVHBVOGMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CCNCC2=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10329097 | |
Record name | 7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10329097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
CAS RN |
1011-43-4 | |
Record name | 1,2,3,4-Tetrahydro-7-methoxy-6-isoquinolinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1011-43-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10329097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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